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Compound of Interest

Compound Name: 0dG1

Cat. No.: B1578478

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of the 8-oxoguanine DNA glycosylase 1 (OGG1) inhibitor, identified as
OGG1-IN-O8 (CAS Number: 350997-39-6), is critical for laboratory safety and environmental
protection.[1][2][3] This document provides a comprehensive, step-by-step guide for the safe
handling and disposal of this compound, referred to herein by the operational identifier "OdG1".

Chemical and Safety Data

A summary of the key identification and safety data for OdG1 is presented in the table below
for easy reference.
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Identifier

Value

Operational Identifier

0dG1

Formal Chemical Name

3,4-Dichlorobenzo[b]thiophene-2-

carbohydrazide

CAS Number

350997-39-6[1][2][3]

Molecular Formula

CoHsCI2N20S

Appearance

White to beige powder[4]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2, Specific Target
Organ Toxicity (Single Exposure) 3[4]

Hazard Statements

H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause

respiratory irritation)[4]

Signal Word

Warning[4]

Experimental Protocols: Disposal Methodology

The disposal of OdG1 must be conducted in accordance with institutional and local

environmental regulations. The following protocol outlines the recommended steps for its

proper disposal.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

« If handling large quantities or if there is a risk of dust generation, use a respirator with an

appropriate filter.

2. Waste Collection:

o Collect waste OdG1 in a designated, clearly labeled, and sealed container.

e The container should be compatible with the chemical and appropriately marked as

hazardous waste.
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e Do not mix OdG1 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

3. Small Spills:

o For small spills of solid OdG1, carefully sweep the material into a designated waste
container, avoiding dust generation.

e The area of the spill should then be decontaminated with an appropriate solvent and the
cleaning materials disposed of as hazardous waste.

4. Disposal Route:

e OdG1 is classified as a combustible solid and must be disposed of as hazardous chemical
waste.[4]

o Contact your institution's EHS office to arrange for the pickup and disposal of the waste
container.

e Do not dispose of OdG1 down the drain or in regular trash.
5. Decontamination of Labware:
o All labware that has come into contact with OdG1 should be decontaminated.

¢ Rinse the contaminated labware with a suitable solvent (e.g., DMSO, which is listed as a
solvent for this compound) in a fume hood.[4]

e Collect the rinse solvent as hazardous waste.

Logical Workflow for OdG1 Disposal

The following diagram illustrates the decision-making process for the proper disposal of OdG1.
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Caption: Logical workflow for the proper disposal of OdG1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. documents.tocris.com [documents.tocris.com]

e 2. chemscene.com [chemscene.com]

3. matrixscientific.com [matrixscientific.com]

e 4. OGGL1 Inhibitor O8 = 98 HPLC 350997-39-6 [sigmaaldrich.com]

« To cite this document: BenchChem. [OGGL1 Inhibitor (OdG1) Proper Disposal Procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578478#o0dgl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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